4-(1,3-Dithiolan-2-yl)benzonitrile
CAS No.: 106456-85-3
Cat. No.: VC20739644
Molecular Formula: C10H9NS2
Molecular Weight: 207.3 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 106456-85-3 |
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Molecular Formula | C10H9NS2 |
Molecular Weight | 207.3 g/mol |
IUPAC Name | 4-(1,3-dithiolan-2-yl)benzonitrile |
Standard InChI | InChI=1S/C10H9NS2/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-4,10H,5-6H2 |
Standard InChI Key | BFFPYOKHFSVDMH-UHFFFAOYSA-N |
SMILES | C1CSC(S1)C2=CC=C(C=C2)C#N |
Canonical SMILES | C1CSC(S1)C2=CC=C(C=C2)C#N |
4-(1,3-Dithiolan-2-yl)benzonitrile is a chemical compound categorized under dithiolanes and benzonitriles, with applications in materials science and organic synthesis. It is often synthesized in laboratories that focus on creating novel molecular architectures and studying their unique chemical and physical properties. The Keehn Lab at Brandeis University is one such research group.
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Molecular Structure: The molecular formula for 4-(1,3-Dithiolan-2-yl)benzonitrile is C10H9NS2, and its molecular weight is approximately 197.31 g/mol.
Synthesis of 4-(1,3-Dithiolan-2-yl)benzonitrile
The synthesis of 4-(1,3-Dithiolan-2-yl)benzonitrile commonly involves reacting precursors containing both benzonitrile and dithiolane functionalities using standard organic synthesis techniques. The optimization of the synthesis process requires careful control over parameters such as temperature, solvent choice, and reaction time to maximize yield and purity.
Scientific Applications
4-(1,3-Dithiolan-2-yl)benzonitrile is a versatile compound with applications spanning both industrial and academic research:
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Organic Synthesis: It serves as a building block in creating more complex molecules.
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Materials Science: It is utilized in developing new materials with tailored properties.
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Research: Useful as a subject for studying molecular interactions and chemical reactions.
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